Cas no 54046-46-7 (Propanamide, 2-(formylamino)-, (S)-)

Propanamide, 2-(formylamino)-, (S)- structure
54046-46-7 structure
Product Name:Propanamide, 2-(formylamino)-, (S)-
CAS No:54046-46-7
MF:C4H8N2O2
MW:116.118520736694
CID:355679
PubChem ID:55290538
Update Time:2025-04-19

Propanamide, 2-(formylamino)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-(formylamino)-, (S)-
    • (2S)-2-formamidopropanamide
    • N~2~-Formyl-L-alaninamide
    • (s)-alpha-(formylamino)propanamide
    • AKOS006363822
    • 54046-46-7
    • SCHEMBL9813811
    • DTXSID90717574
    • Inchi: 1S/C4H8N2O2/c1-3(4(5)8)6-2-7/h2-3H,1H3,(H2,5,8)(H,6,7)/t3-/m0/s1
    • InChI Key: OHBKKAYQVRQZCD-VKHMYHEASA-N
    • SMILES: O=C([C@H](C)NC=O)N

Computed Properties

  • Exact Mass: 116.05864
  • Monoisotopic Mass: 116.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 72.19
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